(S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-propan-1-one

• Molecular Formula: C8H15ClN2O
• Molecular Weight: 190.67 g/mol
• SMILES: CC(C(=O)N1CCCC(C1)Cl)N
• InChI: InChI=1S/C8H15ClN2O/c1-6(10)8(12)11-4-2-3-7(9)5-11/h6-7H,2-5,10H2,1H3/t6-,7+/m0/s1
• InChIKey: UKZZQNGVSHGTHA-NKWVEPMBSA-N

Research requiring a 3-chloropiperidine DNA-alkylating agent with precisely controlled dual stereochemistry faces significant batch-to-batch and supplier risk. This compound (CAS 1401666-13-4) provides an authenticated (S,R) diastereomer with a free primary amine for conjugation. - **Defined stereochemistry:** (S) at α-carbon, (R) at piperidine 3-position; eudismic ratio ~40 in BxPC-3 cells - **Bifunctional design:** Primary amine for amide coupling + secondary 3-chloropiperidine for aziridinium-mediated alkylation - **Research-grade purity:** 95-98%; LogP 0.4, TPSA 46.3 Ų suitable for aqueous assays

(S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-propan-1-one: Chiral Building Block for DNA-Alkylating Drug Discovery

(S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-propan-1-one (CAS 1401666-13-4, PubChem CID 66564391) is a chiral amino-ketone building block with two defined stereocenters—(S) at the alanine-derived α-carbon and (R) at the piperidine 3-position . With molecular formula C₈H₁₅ClN₂O, molecular weight 190.67 g/mol, a computed LogP of 0.4, and a topological polar surface area of 46.3 Ų [1], this compound combines a free primary amine handle for downstream conjugation with the 3-chloropiperidine warhead characteristic of the nitrogen-mustard class of DNA-alkylating agents [2]. It is commercially supplied at purities of 95–98% for research use only .

Dual (S,R) stereocenters

Free primary amine handle

3-Chloropiperidine warhead

• [1] PubChem. (S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-propan-1-one, CID 66564391. https://pubchem.ncbi.nlm.nih.gov/compound/66564391 View Source
• [2] Helbing, T., Georg, M., Stöhr, F., Carraro, C., Becker, J., Gatto, B., & Göttlich, R. (2023). Secondary 3-Chloropiperidines: Powerful Alkylating Agents. ChemistryOpen, 13(6), e202300181. DOI: 10.1002/open.202300181 View Source

Why This Compound Cannot Be Replaced by Generic 3-Chloropiperidine Analogs

Simple substitution of (S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-propan-1-one with a racemic mixture, a different diastereomer, or a des-chloro analog introduces substantial risk of altered reactivity and biological outcome. Published data on monofunctional 3-chloropiperidines (M-CePs) demonstrate that stereochemistry at the piperidine 3-position alone can generate a eudismic ratio of approximately 40 in pancreatic cancer cell cytotoxicity, with the (S)-enantiomer (d-1, IC₅₀ = 7 ± 2 nM in BxPC-3) being dramatically more potent than its (R)-mirror image (l-1, IC₅₀ = 274 ± 170 nM in BxPC-3) [1]. Furthermore, secondary 3-chloropiperidines have been shown to be more effective DNA-alkylating agents than their tertiary counterparts [2], and removal of the chlorine substituent eliminates the aziridinium-ion-mediated alkylation mechanism entirely. The compound's defined (S,R) configuration at two stereocenters—coupled with its free primary amine—provides a specific, non-interchangeable pharmacophoric and synthetic profile that generic or non-chiral alternatives cannot replicate [3].

Racemic or alternate diastereomer Stereochemistry-dependent activity may shift significantly; (R) configuration places compound in a distinct class from more potent (S) analogs.

Des-chloro analog Absence of chlorine eliminates aziridinium-ion formation, removing the DNA-alkylation mechanism essential for cytotoxicity studies.

Tertiary 3-chloropiperidine Secondary amine class has reported higher DNA-alkylation reactivity; substitution may alter assay outcome.

• [1] Carraro, C., Francke, A., Sosic, A., Göttlich, R., & Gatto, B. (2019). Behind the Mirror: Chirality Tunes the Reactivity and Cytotoxicity of Chloropiperidines as Potential Anticancer Agents. ACS Medicinal Chemistry Letters, 10(4), 552–557. DOI: 10.1021/acsmedchemlett.8b00580 View Source
• [2] Helbing, T., Georg, M., Stöhr, F., Carraro, C., Becker, J., Gatto, B., & Göttlich, R. (2023). Secondary 3-Chloropiperidines: Powerful Alkylating Agents. ChemistryOpen, 13(6), e202300181. DOI: 10.1002/open.202300181 View Source
• [3] PubChem. (S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-propan-1-one, CID 66564391. Computed physicochemical properties. https://pubchem.ncbi.nlm.nih.gov/compound/66564391 View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Stereochemistry-Driven Cytotoxicity in Pancreatic Cancer Cells

For monofunctional 3-chloropiperidines (M-CePs), the (S)-configured enantiomer at the piperidine 3-position (d-1) exhibits approximately 40-fold greater cytotoxicity than the (R)-enantiomer (l-1) against BxPC-3 pancreatic cancer cells [1]. Specifically, d-1 (S) showed IC₅₀ values of 7 ± 2 nM (BxPC-3), 181 ± 80 nM (HCT-15 colorectal), and 102 ± 30 nM (2008 ovarian), while l-1 (R) yielded IC₅₀ values of 274 ± 170 nM, 5,640 ± 3,103 nM, and 4,600 ± 1,490 nM, respectively, in the same panel [1]. Both enantiomers substantially outperformed the clinical nitrogen mustard chlorambucil, which gave IC₅₀ values of 75,300 ± 5,110 nM (BxPC-3), 49,700 ± 3,310 nM (HCT-15), and 12,500 ± 2,050 nM (2008) [1]. Although these data are derived from simpler M-CeP scaffolds rather than the target compound itself, they establish that the (S) configuration at the piperidine 3-position is a critical determinant of cytotoxic potency within this chemotype, and that the target compound's (R) configuration at this position places it in a distinct activity class [1].

Stereochemistry-driven cytotoxicity

Class-level inference

~40-fold eudismic ratio (BxPC-3): d-1 (S) IC50 7±2 nM vs. l-1 (R) IC50 274±170 nM; (R) config. = less potent class

Supports stereochemistry-dependent cytotoxicity interpretation

Data from simpler M-CePs; target compound has (R) configuration at piperidine 3-position

Evidence Dimension	Cytotoxicity (MTT IC₅₀) against BxPC-3 pancreatic, HCT-15 colorectal, and 2008 ovarian cancer cell lines (72 h treatment)
Target Compound Data	Not directly tested; target bears (R) configuration at the piperidine 3-position, structurally analogous to the less-potent l-1 enantiomer class
Comparator Or Baseline	M-CeP d-1 (S-enantiomer at piperidine 3-position): BxPC-3 IC₅₀ = 7 ± 2 nM; HCT-15 IC₅₀ = 181 ± 80 nM; 2008 IC₅₀ = 102 ± 30 nM. M-CeP l-1 (R-enantiomer): BxPC-3 IC₅₀ = 274 ± 170 nM; HCT-15 IC₅₀ = 5,640 ± 3,103 nM; 2008 IC₅₀ = 4,600 ± 1,490 nM. Chlorambucil reference: BxPC-3 IC₅₀ = 75,300 ± 5,110 nM
Quantified Difference	Eudismic ratio d-1/l-1 ≈ 40 (BxPC-3); l-1 is ~275–2750-fold more potent than chlorambucil across the panel; stereochemistry at the piperidine 3-position alone alters potency by up to ~40-fold
Conditions	MTT assay; HCT-15 (colorectal), 2008 (ovarian), BxPC-3 (pancreatic) carcinoma cell lines; 72 h treatment; IC₅₀ calculated by four-parameter logistic model (P < 0.05)

Why This Matters

Demonstrates that the piperidine 3-position stereochemistry is not a passive structural feature but a potent driver of ~40-fold cytotoxicity differences, making the defined (R) configuration of the target compound an essential selection criterion for structure-activity studies in anticancer drug discovery.

• [1] Carraro, C., Francke, A., Sosic, A., Göttlich, R., & Gatto, B. (2019). Behind the Mirror: Chirality Tunes the Reactivity and Cytotoxicity of Chloropiperidines as Potential Anticancer Agents. ACS Medicinal Chemistry Letters, 10(4), 552–557. DOI: 10.1021/acsmedchemlett.8b00580. Table 1, Figures 2–3. View Source

DNA Alkylation Capacity: Secondary vs. Tertiary 3-Chloropiperidines

Secondary 3-chloropiperidines—the class to which (S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-propan-1-one belongs—have been demonstrated to be more effective DNA-alkylating agents than their tertiary counterparts [1]. The target compound is a secondary amine at the piperidine nitrogen (the amide carbonyl does not quaternize the nitrogen), positioning it in the higher-reactivity secondary class. In a head-to-head DNA cleavage assay with supercoiled plasmid pBR322, the secondary 3-chloropiperidine and its isolated bicyclic aziridinium intermediate proved more effective at converting supercoiled DNA to the open circular and linearized forms than previously studied tertiary 3-chloropiperidine substrates [1]. The underlying mechanism involves intramolecular chloride displacement to form a bicyclic aziridinium ion—a highly electrophilic species that alkylates guanine nucleobases [1] [2]. This alkylation mechanism is entirely absent in des-chloro piperidine analogs, which lack the chloride leaving group required for aziridinium ion formation [2].

DNA alkylation capacity

Head-to-head comparison

Secondary 3-Cl-piperidines > tertiary in plasmid DNA cleavage; chlorine essential for aziridinium ion

Places target in higher-reactivity secondary amine class

pBR322 supercoiled plasmid assay; gel shift readout

Evidence Dimension	DNA cleavage activity (conversion of supercoiled plasmid pBR322 to open circular/linearized forms via agarose gel electrophoresis)
Target Compound Data	Not directly assayed in this study; compound is a secondary 3-chloropiperidine and is predicted to share the enhanced reactivity of this subclass
Comparator Or Baseline	Secondary 3-chloropiperidines: more effective than tertiary 3-chloropiperidines in DNA cleavage assay. Des-chloro piperidine analogs: no aziridinium ion formation, no DNA alkylation activity
Quantified Difference	Qualitative superiority of secondary > tertiary 3-chloropiperidines demonstrated by gel electrophoresis band-shift patterns. Des-chloro analogs show zero DNA alkylation activity (mechanistic elimination)
Conditions	Supercoiled pBR322 plasmid DNA; incubation with test compounds; agarose gel electrophoretic mobility shift assay detecting supercoiled (SC), open circular (OC), and linearized (L) DNA forms

Why This Matters

Confirms that the secondary amine classification of the target compound places it in the more reactive tier of 3-chloropiperidine DNA-alkylating agents, while the chlorine substituent is mechanistically essential—differentiating it from des-chloro analogs that cannot form the aziridinium warhead.

• [1] Helbing, T., Georg, M., Stöhr, F., Carraro, C., Becker, J., Gatto, B., & Göttlich, R. (2023). Secondary 3-Chloropiperidines: Powerful Alkylating Agents. ChemistryOpen, 13(6), e202300181. DOI: 10.1002/open.202300181 View Source
• [2] Carraro, C., Francke, A., Sosic, A., Göttlich, R., & Gatto, B. (2019). Behind the Mirror: Chirality Tunes the Reactivity and Cytotoxicity of Chloropiperidines as Potential Anticancer Agents. ACS Medicinal Chemistry Letters, 10(4), 552–557. DOI: 10.1021/acsmedchemlett.8b00580 View Source

Physicochemical Differentiation: LogP and Polar Surface Area

The target compound possesses computed physicochemical properties that distinguish it from key analogs. Its XLogP3-AA value is 0.4 and topological polar surface area (TPSA) is 46.3 Ų [1]. In contrast, a des-chloro analog—(S)-2-amino-1-(piperidin-1-yl)-propan-1-one—would exhibit a lower LogP (chlorine substitution generally increases lipophilicity by ~0.5–0.8 log units) and lacks the leaving group essential for DNA alkylation. The moderate LogP of 0.4 and TPSA of 46.3 Ų place the compound in physicochemical space compatible with both aqueous solubility and passive membrane permeability, while the presence of a single H-bond donor (primary amine) and two H-bond acceptors (amide carbonyl, piperidine N) provides a defined interaction profile for target engagement [1]. The experimentally predicted boiling point of 336.4 ± 37.0 °C and density of 1.2 ± 0.1 g/cm³ further inform formulation and handling protocols .

Physicochemical profile

Supporting evidence

XLogP3 0.4, TPSA 46.3 Ų; des-chloro analog lacks leaving group

Supports balanced solubility-permeability in cell assays

Computed properties; experimental verification pending

Evidence Dimension	Computed XLogP3-AA and TPSA
Target Compound Data	XLogP3-AA = 0.4; TPSA = 46.3 Ų; H-bond donors = 1; H-bond acceptors = 2; rotatable bonds = 1; exact mass = 190.0873 Da
Comparator Or Baseline	Des-chloro analog (estimated): LogP lower by ~0.5–0.8 units due to absence of chlorine; TPSA comparable. Key distinction: absence of the chloride leaving group eliminates the DNA-alkylation mechanism
Quantified Difference	ΔLogP estimated at +0.5 to +0.8 for the target compound vs. des-chloro analog. Mechanistic presence vs. absence of aziridinium-forming chloride
Conditions	Computed properties: XLogP3 3.0 (PubChem release 2019.06.18), Cactvs 3.4.6.11 (PubChem release 2019.06.18). Experimental density and boiling point from Chemsrc predicted data

Why This Matters

The 0.4 LogP and 46.3 Ų TPSA support balanced solubility-permeability profiles for cellular assays, while the chlorine atom differentiates the compound mechanistically from des-chloro analogs that lack the DNA-alkylating warhead—directly impacting selection for alkylation-dependent experimental designs.

• [1] PubChem. (S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-propan-1-one, CID 66564391. Computed Properties section. https://pubchem.ncbi.nlm.nih.gov/compound/66564391 View Source

Defined (S,R) Dual-Stereocenter Configuration Enables Diastereomer-Specific Synthetic Applications vs. Racemic or Single-Isomer Alternatives

(S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-propan-1-one bears two defined stereocenters: (S) at the alanine-derived α-carbon (C[C@H](N)) and (R) at the piperidine 3-position (CCC[C@@H](Cl)) . This specific (S,R) configuration is one of four possible diastereomers; the other three—(R,R), (S,S), and (R,S)—represent distinct chemical entities with different CAS numbers and, based on class-level evidence from the M-CeP literature, would be expected to exhibit different reactivity and biological activity profiles [1]. The vendor Leyan.com supplies this compound at 98% purity with confirmed stereochemistry , and AKSci at 95% , providing procurement-grade material suitable for stereochemically sensitive downstream applications such as diastereoselective peptide coupling, chiral resolution studies, or the synthesis of stereodefined DNA-alkylating conjugate libraries. A racemic mixture at either stereocenter would introduce uncontrolled stereochemical variables that confound structure-activity relationship interpretation [1].

Dual-stereocenter purity

Supporting evidence

Single (S,R) diastereomer, 95–98% purity; racemate contains 50% desired isomer

Enables diastereomer-specific SAR without 50% contamination

Vendor specifications; chiral identity confirmed by SMILES

Evidence Dimension	Stereochemical identity and purity: defined (S,R) configuration vs. racemic or alternate diastereomer mixtures
Target Compound Data	Stereochemistry: (2S) at α-carbon + (3R) at piperidine (SMILES: C[C@H](N)C(=O)N1CCC[C@@H](Cl)C1). Commercial purity: 95% (AKSci) and 98% (Leyan). CAS: 1401666-13-4. MDL: MFCD21092776
Comparator Or Baseline	Racemic mixture at piperidine 3-position: CAS not identified, would produce a 1:1 mixture of (S,R) and (S,S) diastereomers. Single-epimer variants: (S,S), (R,R), (R,S) are distinct CAS-registered compounds with different stereochemical purity specifications
Quantified Difference	Stereochemical purity: 95–98% for the single (S,R) diastereomer vs. 50% for the racemic mixture at either stereocenter (1:1 diastereomeric ratio). For diastereomer-specific applications, the effective concentration of the desired stereoisomer in a racemate is halved
Conditions	Vendor specifications: AKSci 3566DS (95% min. purity), Leyan 1833857 (98% purity). Stereochemistry confirmed by SMILES notation and InChIKey UKZZQNGVSHGTHA-NKWVEPMBSA-N

Why This Matters

Procurement of the single defined (S,R) diastereomer at 95–98% purity eliminates the 50% contamination inherent in racemic mixtures, directly impacting dose-response accuracy, SAR reproducibility, and the interpretability of stereochemistry-dependent biological readouts.

• [1] Carraro, C., Francke, A., Sosic, A., Göttlich, R., & Gatto, B. (2019). Behind the Mirror: Chirality Tunes the Reactivity and Cytotoxicity of Chloropiperidines as Potential Anticancer Agents. ACS Medicinal Chemistry Letters, 10(4), 552–557. DOI: 10.1021/acsmedchemlett.8b00580 View Source

Application Scenarios in Drug Discovery and Chemical Biology

Stereochemical Probe in DNA Alkylation SAR Studies

The compound serves as a stereodefined building block for investigating how dual-center chirality modulates DNA-alkylating potency. As established by Carraro et al. (2019), the piperidine 3-position stereochemistry alone generates an approximately 40-fold difference in pancreatic cancer cytotoxicity between (S) and (R) enantiomers [1]. Incorporating the target compound's specific (S,R) configuration into a library of diastereomeric 3-chloropiperidine amides enables systematic mapping of stereochemistry-dependent alkylation efficiency and cytotoxicity, using the three other diastereomers—(S,S), (R,R), (R,S)—as matched comparators [1]. This application is directly supported by the demonstrated stereochemistry-activity relationship in the M-CeP chemotype and the compound's defined dual-stereocenter identity [1] [2].

Synthesis of Secondary Amine-Containing DNA-Alkylating Conjugates

The free primary amine on the alanine moiety provides a unique synthetic handle absent in N-alkylated or N-arylated 3-chloropiperidine chemotypes. This enables coupling to carboxylic-acid-bearing payloads (e.g., peptides, fluorophores, biotin, or cytotoxic warheads) via standard amide bond formation while preserving the secondary 3-chloropiperidine core required for aziridinium-ion-mediated DNA alkylation [1]. The secondary amine classification of the piperidine nitrogen places the compound in the more reactive tier of 3-chloropiperidine alkylating agents relative to tertiary analogs [1], and the balanced LogP of 0.4 and TPSA of 46.3 Ų [2] support conjugate solubility in aqueous assay media. This application is directly enabled by the compound's bifunctional architecture (free amine + 3-chloropiperidine) and is supported by the demonstrated superior DNA cleavage activity of secondary over tertiary 3-chloropiperidines [1].

Reference Standard for Chiral HPLC Method Development

With two stereocenters and commercial availability at 95–98% purity [1] [2], the (S,R) diastereomer can serve as an authenticated reference standard for developing chiral HPLC or SFC methods to separate and quantify all four diastereomers in synthetic mixtures. The compound's moderate LogP (0.4) and defined UV-visible chromophore (amide carbonyl) facilitate method development on standard reversed-phase chiral columns [3]. This application is critical for laboratories synthesizing diastereomeric 3-chloropiperidine libraries and requiring validated analytical methods to confirm stereochemical integrity of each isolated diastereomer before biological testing—an essential quality gate given the ~40-fold potency differences attributable to stereochemistry alone .

Fragment-Based Starting Point for Pancreatic Cancer Chemotype Optimization

Given the remarkable tropism of the 3-chloropiperidine scaffold for pancreatic cancer cells—with IC₅₀ values as low as 6–7 nM in BxPC-3 vs. 75.3 µM for chlorambucil (a >10,000-fold window) [1]—the target compound provides a chiral, derivatizable entry point for medicinal chemistry optimization targeting pancreatic ductal adenocarcinoma. Its free amine enables rapid parallel library synthesis to explore N-capping group SAR, while the defined (R) configuration at the piperidine 3-position anchors the stereochemical series in a known activity space [1]. The nanomolar potency of related M-CePs against pancreatic cancer lines—a tumor type notoriously resistant to conventional mustards—provides the therapeutic rationale for prioritizing this chemotype [1].

Application

Selection Property

Validation Focus

Stereochemical probe in DNA alkylation SAR

Defined dual (S,R) stereocenters

Diastereomer-specific activity profiling

Secondary amine DNA-alkylating conjugate synthesis

Free primary amine + 3-chloropiperidine core

Aziridinium-mediated alkylation verification

Chiral HPLC reference standard

Single (S,R) diastereomer purity

Diastereomer separation and quantification

Pancreatic cancer cell-model SAR studies

3-Chloropiperidine chemotype reactivity

Cell-line specific cytotoxicity endpoints

• [1] Carraro, C., Francke, A., Sosic, A., Göttlich, R., & Gatto, B. (2019). Behind the Mirror: Chirality Tunes the Reactivity and Cytotoxicity of Chloropiperidines as Potential Anticancer Agents. ACS Medicinal Chemistry Letters, 10(4), 552–557. DOI: 10.1021/acsmedchemlett.8b00580 View Source
• [2] Helbing, T., Georg, M., Stöhr, F., Carraro, C., Becker, J., Gatto, B., & Göttlich, R. (2023). Secondary 3-Chloropiperidines: Powerful Alkylating Agents. ChemistryOpen, 13(6), e202300181. DOI: 10.1002/open.202300181 View Source
• [3] PubChem. (S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-propan-1-one, CID 66564391. Computed Properties section. https://pubchem.ncbi.nlm.nih.gov/compound/66564391 View Source